Cas no 907971-32-8 (Ethyl 2-(2-Chlorobenzyl)thio-7-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate)
Ethyl 2-(2-Chlorobenzyl)thio-7-methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate is a heterocyclic compound featuring a triazolopyrimidine core with a 2-chlorobenzylthio substituent and an ethyl carboxylate group. This structure confers potential utility in medicinal chemistry and agrochemical research, particularly as a scaffold for developing biologically active molecules. The presence of the chlorobenzylthio moiety may enhance binding affinity in target interactions, while the ester group offers synthetic flexibility for further derivatization. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies. The compound is typically characterized by high purity and stability under standard laboratory conditions, ensuring reliable performance in experimental applications.
907971-32-8 structure
Product Name:Ethyl 2-(2-Chlorobenzyl)thio-7-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate
CAS No:907971-32-8
MF:C16H15ClN4O2S
MW:362.833900690079
MDL:MFCD08547067
CID:3142480
PubChem ID:16459515
Update Time:2025-10-29
Ethyl 2-(2-Chlorobenzyl)thio-7-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- <br>2-(2-Chloro-benzylsulfanyl)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-car boxylic acid ethyl ester
- AKOS002315423
- CS-0316910
- 907971-32-8
- ethyl 2-[(2-chlorophenyl)methylsulfanyl]-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
- STK263482
- ethyl 2-{[(2-chlorophenyl)methyl]sulfanyl}-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
- MFCD08547067
- [1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid, 2-[[(2-chlorophenyl)methyl]thio]-7-methyl-, ethyl ester
- ethyl 2-[(2-chlorobenzyl)thio]-7-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
- Ethyl 2-((2-chlorobenzyl)thio)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
- LS-05590
- H32078
- ethyl 2-[(2-chlorobenzyl)sulfanyl]-7-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
- ALBB-017300
- Ethyl2-((2-chlorobenzyl)thio)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
- Ethyl 2-[(2-chlorobenzyl)thio]-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
- Ethyl 2-(2-Chlorobenzyl)thio-7-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate
-
- MDL: MFCD08547067
- Inchi: 1S/C16H15ClN4O2S/c1-3-23-14(22)12-8-18-15-19-16(20-21(15)10(12)2)24-9-11-6-4-5-7-13(11)17/h4-8H,3,9H2,1-2H3
- InChI Key: LWGQOGHLGIGWRX-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CSC1N=C2N=CC(C(=O)OCC)=C(C)N2N=1
Computed Properties
- Exact Mass: 362.0604246Da
- Monoisotopic Mass: 362.0604246Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 444
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 94.7Ų
Ethyl 2-(2-Chlorobenzyl)thio-7-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate Security Information
- HazardClass:IRRITANT
Ethyl 2-(2-Chlorobenzyl)thio-7-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB410317-500 mg |
Ethyl 2-[(2-chlorobenzyl)thio]-7-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
907971-32-8 | 500MG |
€165.80 | 2022-08-31 | ||
| abcr | AB410317-1 g |
Ethyl 2-[(2-chlorobenzyl)thio]-7-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
907971-32-8 | 1g |
€197.30 | 2023-04-24 | ||
| Chemenu | CM529139-1g |
Ethyl 2-((2-chlorobenzyl)thio)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
907971-32-8 | 97% | 1g |
$132 | 2024-07-20 | |
| Chemenu | CM529139-5g |
Ethyl 2-((2-chlorobenzyl)thio)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
907971-32-8 | 97% | 5g |
$348 | 2024-07-20 | |
| Matrix Scientific | 066283-500mg |
Ethyl 2-[(2-chlorobenzyl)thio]-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
907971-32-8 | 500mg |
$119.00 | 2023-09-06 | ||
| TRC | E058100-500mg |
Ethyl 2-[(2-Chlorobenzyl)thio]-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
907971-32-8 | 500mg |
$ 235.00 | 2022-06-05 | ||
| TRC | E058100-1000mg |
Ethyl 2-[(2-Chlorobenzyl)thio]-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
907971-32-8 | 1g |
$ 390.00 | 2022-06-05 | ||
| TRC | E058100-2000mg |
Ethyl 2-[(2-Chlorobenzyl)thio]-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
907971-32-8 | 2g |
$ 615.00 | 2022-06-05 | ||
| abcr | AB410317-500mg |
Ethyl 2-[(2-chlorobenzyl)thio]-7-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate; . |
907971-32-8 | 500mg |
€173.00 | 2025-04-15 | ||
| abcr | AB410317-1g |
Ethyl 2-[(2-chlorobenzyl)thio]-7-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate; . |
907971-32-8 | 1g |
€197.00 | 2025-04-15 |
Ethyl 2-(2-Chlorobenzyl)thio-7-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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